1. Home
  2. Product
  3. Reference Standards
  4. [(2S,3S)-1-Methoxy-2-methyl-4-oxo-3-azetidinyl]-carbamic Acid 1,1-Dimethylethyl Ester
[(2S,3S)-1-Methoxy-2-methyl-4-oxo-3-azetidinyl]-carbamic Acid 1,1-Dimethylethyl Ester [(2S,3S)-1-Methoxy-2-methyl-4-oxo-3-azetidinyl]-carbamic Acid 1,1-Dimethylethyl Ester
Brand Name: Vulcanchem
CAS No.: 83542-13-6
VCID: VC0131544
InChI: InChI=1S/C10H18N2O4/c1-6-7(8(13)12(6)15-5)11-9(14)16-10(2,3)4/h6-7H,1-5H3,(H,11,14)/t6-,7-/m0/s1
SMILES: CC1C(C(=O)N1OC)NC(=O)OC(C)(C)C
Molecular Formula: C10H18N2O4
Molecular Weight: 230.26 g/mol

[(2S,3S)-1-Methoxy-2-methyl-4-oxo-3-azetidinyl]-carbamic Acid 1,1-Dimethylethyl Ester

CAS No.: 83542-13-6

Reference Standards

VCID: VC0131544

Molecular Formula: C10H18N2O4

Molecular Weight: 230.26 g/mol

[(2S,3S)-1-Methoxy-2-methyl-4-oxo-3-azetidinyl]-carbamic Acid 1,1-Dimethylethyl Ester - 83542-13-6

CAS No. 83542-13-6
Product Name [(2S,3S)-1-Methoxy-2-methyl-4-oxo-3-azetidinyl]-carbamic Acid 1,1-Dimethylethyl Ester
Molecular Formula C10H18N2O4
Molecular Weight 230.26 g/mol
IUPAC Name tert-butyl N-[(2S,3S)-1-methoxy-2-methyl-4-oxoazetidin-3-yl]carbamate
Standard InChI InChI=1S/C10H18N2O4/c1-6-7(8(13)12(6)15-5)11-9(14)16-10(2,3)4/h6-7H,1-5H3,(H,11,14)/t6-,7-/m0/s1
Standard InChIKey PIQQONBHNFGELI-BQBZGAKWSA-N
Isomeric SMILES C[C@H]1[C@@H](C(=O)N1OC)NC(=O)OC(C)(C)C
SMILES CC1C(C(=O)N1OC)NC(=O)OC(C)(C)C
Canonical SMILES CC1C(C(=O)N1OC)NC(=O)OC(C)(C)C
Synonyms [(2S-trans)-1-Methoxy-2-methyl-4-oxo-3-azetidinyl]-carbamic Acid 1,1-Dimethylethyl Ester
PubChem Compound 15813285
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19